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The elements antimony (Sb) and bismuth (Bi), both Group 15 metalloids, are fundamental

components in the field of thermoelectrics. Their unique electronic and thermal properties,

particularly when alloyed with each other and with chalcogens like tellurium and selenium, have

positioned them at the forefront of research for waste heat recovery and solid-state cooling

applications. This guide provides a comparative analysis of the thermoelectric performance of

antimony and bismuth, presenting key experimental data, detailing measurement

methodologies, and illustrating the logical workflow for material evaluation.

Intrinsic Thermoelectric Properties of Pure
Antimony and Bismuth
While antimony and bismuth are most effective in thermoelectric devices as alloys,

understanding their intrinsic properties provides a baseline for comparison. Both elements are

semimetals with complex electronic band structures that give rise to their thermoelectric

behavior.

Below is a summary of the thermoelectric properties of pure polycrystalline antimony and

bismuth at various temperatures. It is important to note that the thermoelectric properties of

these elements, especially bismuth, can be highly anisotropic, meaning they vary with the

crystallographic direction of measurement. The data presented here are for polycrystalline

samples, which represent an average over these directions.
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Table 1: Thermoelectric Properties of Pure Antimony (Sb)

Temperature
(K)

Seebeck
Coefficient
(μV/K)

Electrical
Conductivity
(10^5 S/m)

Thermal
Conductivity
(W/m·K)

Figure of Merit
(ZT)

100 ~ +20 1.8 42 ~0.002

200 ~ +35 1.0 29 ~0.008

300 ~ +45 0.25[1] 24.4[1][2] ~0.015

Table 2: Thermoelectric Properties of Pure Bismuth (Bi)

Temperature
(K)

Seebeck
Coefficient
(μV/K)

Electrical
Conductivity
(10^5 S/m)

Thermal
Conductivity
(W/m·K)

Figure of Merit
(ZT)

100 ~ -40 1.3 12.0 ~0.017

200 ~ -60 0.9 9.0 ~0.072

300 ~ -70 0.077[3] 7.9[3] ~0.15

Note: The ZT values for pure elements are generally low, limiting their direct use in high-

performance thermoelectric applications.

Performance Enhancement in Bismuth-Antimony
(Bi-Sb) Alloys
The thermoelectric performance of both elements is significantly enhanced when they are

alloyed. Bismuth-antimony (Bi-Sb) alloys are particularly notable for their excellent

thermoelectric properties at cryogenic temperatures. The addition of antimony to bismuth

modifies the electronic band structure, leading to a semimetal-to-semiconductor transition at an

antimony concentration of around 7-22 at.%. This transition is key to optimizing the Seebeck

coefficient and, consequently, the thermoelectric figure of merit.

Table 3: Thermoelectric Properties of Bismuth-Antimony (Bi-Sb) Alloys
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Alloy
Compositio
n

Temperatur
e (K)

Seebeck
Coefficient
(μV/K)

Electrical
Resistivity
(μΩ·m)

Thermal
Conductivit
y (W/m·K)

Figure of
Merit (zT)

Bi-5%Sb 300 -110 - - ~0.52

Bi-12%Sb 80 -160 - - ~0.42

Bi-12%Sb 300 -110 - - ~0.1

Bismuth Telluride and Antimony Telluride Based
Alloys
For near-room temperature applications, alloys of bismuth and antimony with tellurium are the

most widely used thermoelectric materials. Bismuth telluride (Bi₂Te₃) based materials, often

alloyed with antimony telluride (Sb₂Te₃) to form p-type legs and with bismuth selenide (Bi₂Se₃)

for n-type legs, exhibit the highest ZT values around room temperature. Nanostructuring these

alloys has been a successful strategy to further enhance their ZT by reducing lattice thermal

conductivity through increased phonon scattering at grain boundaries.

Table 4: Thermoelectric Properties of (Bi,Sb)₂Te₃ Alloys

Material Type
Temperat
ure (K)

Seebeck
Coefficie
nt (μV/K)

Electrical
Conducti
vity (10³
S/cm)

Thermal
Conducti
vity
(W/m·K)

Figure of
Merit (ZT)

Polycrystall

ine

Bi₀.₅Sb₁.₅T

e₃

p-type 300 ~220 ~1.0 ~1.2 ~1.0

Nanostruct

ured p-type

BiSbTe

p-type 373 ~230 ~0.9 ~0.9 ~1.4
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Accurate and reproducible measurement of thermoelectric properties is crucial for material

evaluation. The following are standard experimental protocols for characterizing the key

thermoelectric parameters.

Seebeck Coefficient Measurement
The Seebeck coefficient is determined by measuring the electromotive force (voltage)

generated across a material when a temperature gradient is applied.

Sample Preparation: The material is typically cut into a rectangular bar of known dimensions.

Apparatus: A differential method is commonly employed. The sample is placed between two

heater/cooler blocks to establish a temperature gradient. Two thermocouples are attached to

the sample at a known distance apart.

Measurement: A small temperature difference (ΔT) is created across the sample by the

heaters. The voltage (ΔV) generated between the two points where the thermocouples are

attached is measured. The Seebeck coefficient (S) is then calculated as S = -ΔV/ΔT. The

measurement is repeated at various ambient temperatures to determine the temperature

dependence of the Seebeck coefficient.

Electrical Conductivity Measurement
The four-probe method is the standard technique for measuring the electrical conductivity of

semiconducting materials to eliminate the influence of contact resistance.

Sample Preparation: The material is prepared in a shape with a uniform cross-sectional area,

typically a rectangular bar or a thin film.

Apparatus: A four-point probe setup consists of four equally spaced, co-linear probes.

Measurement: A direct current (I) is passed through the two outer probes. The voltage (V)

across the two inner probes is measured. The electrical resistivity (ρ) is calculated using the

formula ρ = (V/I) * (A/L), where A is the cross-sectional area and L is the distance between

the inner probes. The electrical conductivity (σ) is the reciprocal of the resistivity (σ = 1/ρ).

Thermal Conductivity Measurement
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The laser flash method is a widely used technique for measuring the thermal diffusivity of a

material, from which the thermal conductivity can be calculated.

Sample Preparation: A small, thin, disc-shaped sample is prepared. The surfaces should be

parallel and flat.

Apparatus: The sample is placed in a furnace to control the ambient temperature. A high-

intensity, short-duration laser pulse is directed at one face of the sample, and an infrared

detector is focused on the opposite face.

Measurement: The laser pulse heats the front face of the sample. The IR detector records

the temperature rise on the rear face as a function of time. The thermal diffusivity (α) is

calculated from the time it takes for the rear face to reach half of its maximum temperature

rise.

Calculation of Thermal Conductivity: The thermal conductivity (κ) is then calculated using the

equation κ = α * ρ * C_p, where ρ is the density of the material and C_p is its specific heat

capacity. The density is measured by standard techniques, and the specific heat capacity is

often measured using differential scanning calorimetry (DSC).

Visualization of the Thermoelectric Material
Evaluation Workflow
The following diagram illustrates the logical workflow for the comparative analysis and

characterization of thermoelectric materials like antimony and bismuth.
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Caption: Workflow for thermoelectric material characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Technical data for the element Antimony in the Periodic Table [periodictable.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1241702?utm_src=pdf-body-img
https://www.benchchem.com/product/b1241702?utm_src=pdf-custom-synthesis
https://periodictable.com/Elements/051/data.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. material-properties.org [material-properties.org]

3. Technical data for the element Bismuth in the Periodic Table [periodictable.com]

To cite this document: BenchChem. [A Comparative Analysis of Antimony and Bismuth in
Thermoelectric Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241702#comparative-analysis-of-antimony-and-
bismuth-in-thermoelectric-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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